Cas no 2229163-02-2 (3-(2,3,5,6-tetrafluorophenyl)methylazetidine)

• Product Name: 3-(2,3,5,6-tetrafluorophenyl)methylazetidine
• CAS No: 2229163-02-2
• MF: C₁₀H₉F₄N
• MW: 219.178776502609
• CID: 6173145
• PubChem ID: 145189415
• Update Time: 2025-10-29

3-(2,3,5,6-tetrafluorophenyl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3,5,6-tetrafluorophenyl)methylazetidine
• EN300-1820776
• 3-[(2,3,5,6-tetrafluorophenyl)methyl]azetidine
• 2229163-02-2

• Inchi： 1S/C10H9F4N/c11-7-2-8(12)10(14)6(9(7)13)1-5-3-15-4-5/h2,5,15H,1,3-4H2
• InChI Key： LDPCUGUQEYQOOC-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1CC1CNC1)F)F)F

Computed Properties

• Exact Mass: 219.06711194g/mol
• Monoisotopic Mass: 219.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2,3,5,6-tetrafluorophenyl)methylazetidine

3-(2,3,5,6-Tetrafluorophenyl)methylazetidine: A Comprehensive Overview

The compound CAS No 2229163-02-2, also known as 3-(2,3,5,6-tetrafluorophenyl)methylazetidine, is a highly specialized chemical entity with significant applications in various fields of modern science and technology. This compound has garnered attention due to its unique structural properties and potential for use in advanced materials and pharmaceuticals. Recent studies have highlighted its role in drug discovery and material science, making it a subject of intense research interest.

The name 3-(2,3,5,6-tetrafluorophenyl)methylazetidine itself is indicative of its complex structure. The azetidine ring, a four-membered cyclic amine, forms the core of this molecule. The substitution pattern at the third position with a tetrafluorophenyl group introduces significant electronic and steric effects. These effects are crucial in determining the compound's reactivity and stability under various conditions. Researchers have explored the synthesis of this compound through multi-step processes involving fluorination and cyclization reactions.

Recent advancements in synthetic chemistry have enabled the efficient production of CAS No 2229163-02-2. One notable approach involves the use of palladium-catalyzed coupling reactions to introduce the tetrafluorophenyl group onto the azetidine ring. This method has been optimized to achieve high yields and excellent stereochemical control. The resulting product has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry, confirming its purity and structural integrity.

The physical properties of 3-(2,3,5,6-tetrafluorophenyl)methylazetidine are equally intriguing. Its melting point and boiling point have been determined through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing insights into its thermal stability. The compound exhibits a high degree of solubility in organic solvents, making it suitable for various applications in organic synthesis.

In terms of applications, CAS No 2229163-02-2 has shown promise in the field of pharmacology. Its unique structure allows it to act as a potential lead compound for drug development targeting specific biological pathways. Recent studies have demonstrated its ability to modulate enzyme activity in vitro, suggesting its potential as a therapeutic agent.

Beyond pharmacology, this compound has also found use in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Researchers have reported the synthesis of novel metal complexes using 3-(2,3,5,6-tetrafluorophenyl)methylazetidine, which exhibit interesting magnetic and optical properties.

The safety profile of this compound is another critical aspect that has been extensively studied. Toxicological evaluations have revealed that it exhibits low toxicity under standard experimental conditions. However, further studies are required to fully understand its long-term effects on biological systems.

In conclusion, CAS No 2229163-02-2, or 3-(2,3,5,6-tetrafluorophenyl)methylazetidine, stands out as a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure and properties make it an invaluable tool for researchers in both academia and industry.